Cas no 63021-06-7 (methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate)

63021-06-7 structure
Product name:methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
- methyl 1-ethyl-7-hydroxy-2-methyl-3,4-dihydro-1H-phenanthrene-2-carboxylate
- 2-Phenanthrenecarboxylic acid, 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydro-, methyl ester
- 2-Phenanthrenecarboxylic acid,2,3,4-tetrahydro-7-hydroxy-2-methyl-, methyl ester
- AC1L8L49
- NSC231781
- rac-3-hydroxy-16.17-seco-estrapentaen-(1.3.5.7.9)-oic acid-(18)-methyl ester
- rac-3-Hydroxy-16.17-seco-oestrapentaen-(1.3.5.7.9)-saeure-(18)-methylester
- 63021-06-7
- FYCNFOJQJMNETB-UHFFFAOYSA-N
- NSC-231781
- DTXSID20330250
- Methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydro-2-phenanthrenecarboxylate #
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- Inchi: InChI=1S/C19H22O3/c1-4-17-16-7-5-12-11-13(20)6-8-14(12)15(16)9-10-19(17,2)18(21)22-3/h5-8,11,17,20H,4,9-10H2,1-3H3
- InChI Key: FYCNFOJQJMNETB-UHFFFAOYSA-N
- SMILES: CCC1C2=C(CCC1(C)C(=O)OC)C3=C(C=C2)C=C(C=C3)O
Computed Properties
- Exact Mass: 298.15696
- Monoisotopic Mass: 298.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.137
- Boiling Point: 446.6°C at 760 mmHg
- Flash Point: 182.4°C
- Refractive Index: 1.582
- PSA: 46.53
methyl 1-ethyl-7-hydroxy-2-methyl-1,2,3,4-tetrahydrophenanthrene-2-carboxylate Related Literature
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2. Book reviews
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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